Cas no 2019528-21-1 (1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine
• CAS No: 2019528-21-1
• MF: C₇H₁₂F₂N₄
• MW: 190.193787574768
• CID: 6414787
• PubChem ID: 165847454
• Update Time: 2025-06-13

1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine
• EN300-1113961
• 2019528-21-1

• Inchi： 1S/C7H12F2N4/c1-5(2-6(8)9)3-13-4-7(10)11-12-13/h4-6H,2-3,10H2,1H3
• InChI Key： NVJIYJIEPQSMJW-UHFFFAOYSA-N
• SMILES： FC(CC(C)CN1C=C(N)N=N1)F

Computed Properties

• Exact Mass: 190.10300272g/mol
• Monoisotopic Mass: 190.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine

Recent Advances in the Study of 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine (CAS: 2019528-21-1)

The compound 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine (CAS: 2019528-21-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis of 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine via click chemistry, a method that has gained prominence for its high yield and selectivity. The incorporation of the difluoro-methylbutyl moiety has been shown to enhance the compound's metabolic stability, making it a promising scaffold for further drug development. Researchers have also explored its role as a kinase inhibitor, with preliminary data suggesting potent activity against specific kinase targets involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated that 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes position it as a viable candidate for further preclinical development. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, offering a structural basis for future optimization.

Despite these promising results, challenges remain in scaling up the synthesis and addressing potential off-target effects. Ongoing research is focused on optimizing the compound's selectivity and efficacy, as well as exploring its potential in combination therapies. The findings to date underscore the importance of 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine as a versatile and innovative molecule in the quest for new therapeutic agents.

In conclusion, the recent advancements in the study of 1-(4,4-difluoro-2-methylbutyl)-1H-1,2,3-triazol-4-amine highlight its potential as a key player in the development of novel drugs. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic promise and address the remaining challenges in its development pathway.